4-(1,3-Benzodioxol-5-yl)-2-pyrimidinyl (6-chloro-1,3-benzodioxol-5-yl)methyl sulfide

• IUPAC Name: 4-(1,3-benzodioxol-5-yl)-2-[(6-chloro-1,3-benzodioxol-5-yl)methylsulfanyl]pyrimidine
• InChI: InChI=1S/C19H13ClN2O4S/c20-13-7-18-17(25-10-26-18)6-12(13)8-27-19-21-4-3-14(22-19)11-1-2-15-16(5-11)24-9-23-15/h1-7H,8-10H2
• InChI Key: KNNPERZUDGLMRP-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)C3=NC(=NC=C3)SCC4=CC5=C(C=C4Cl)OCO5
• Molecular Formula: C19H13ClN2O4S
• Molecular Weight: 400.8 g/mol
• CAS No.: 923258-07-5

Description

4-(1,3-Benzodioxol-5-yl)-2-pyrimidinyl (6-chloro-1,3-benzodioxol-5-yl)methyl sulfide is a high-purity chemical compound intended for research applications. The 1,3-benzodioxole moiety is a privileged structure in medicinal chemistry, found in compounds with a range of biological activities. Researchers should conduct their own experiments to determine this compound's specific properties, mechanism of action, and potential applications. It is strictly for laboratory research use and is not intended for diagnostic, therapeutic, or any other human use. Handle with appropriate safety precautions.

Biological Activity

The compound 4-(1,3-Benzodioxol-5-yl)-2-pyrimidinyl (6-chloro-1,3-benzodioxol-5-yl)methyl sulfide is a novel synthetic derivative that has attracted attention due to its potential biological activities. This article reviews the compound's biological activity, including its effects on various biological systems, mechanisms of action, and potential therapeutic applications.

Chemical Structure

The compound's structure consists of a benzodioxole moiety and a pyrimidine ring, which are known to exhibit a range of biological activities. The presence of the chloro group and the sulfide linkage further enhances its pharmacological profile.

Anticancer Properties

Research indicates that compounds containing benzodioxole structures exhibit significant anticancer properties. For instance, studies have shown that derivatives with similar structures can inhibit the growth of various cancer cell lines. In vitro assays demonstrated that certain benzodioxole derivatives have IC50 values ranging from 26 to 65 µM against different cancer types, suggesting moderate to high efficacy in inhibiting tumor cell proliferation .

Table 1: Anticancer Activity of Benzodioxole Derivatives

Compound	Cancer Cell Line	IC50 (µM)	Reference
IIa	A549	26
IIc	MCF-7	65

Enzyme Inhibition

The compound has also been evaluated for its inhibitory effects on specific enzymes. Notably, it has been shown to inhibit alpha-amylase with an IC50 value of 0.68 µM, indicating strong potential as an antidiabetic agent . Alpha-amylase inhibitors are crucial for managing blood glucose levels by preventing the breakdown of carbohydrates into sugars.

The mechanism by which this compound exerts its biological effects is primarily through the inhibition of specific kinases and enzymes involved in cellular signaling pathways. For example, compounds related to this structure have been reported to selectively inhibit Src family kinases (SFKs), which play a pivotal role in cancer progression and metastasis . This selectivity is essential for minimizing side effects while maximizing therapeutic efficacy.

Study on Antidiabetic Effects

In a recent study involving streptozotocin-induced diabetic mice, the compound demonstrated significant reductions in blood glucose levels after administration. The results indicated a decrease from 252.2 mg/dL to 173.8 mg/dL over a treatment period, highlighting its potential as an effective antidiabetic agent .

Clinical Evaluation

Currently, compounds with similar benzodioxole structures are undergoing clinical trials to evaluate their safety and efficacy in humans. Early-phase trials have shown promising results in terms of pharmacokinetics and tolerability .

Comparison with Similar Compounds

The compound’s structural and functional attributes can be contextualized against related benzodioxolyl derivatives, as detailed below:

Structural Analogues and Substituent Effects

Compound Name	Molecular Weight	Key Substituents	Biological Activity	Synthesis Yield/Purity
4-[4-(1,3-Benzodioxol-5-yl)-5-(2-pyridinyl)-1H-imidazol-2-yl]benzamide (SB431542)	423.43 g/mol	Benzodioxolyl, pyridinyl, imidazole	TGF-β inhibitor	N/A
(±)-(3R,4S)-4-(1,3-Benzodioxol-5-yl)-3-{[3-(3-cyanophenyl)ureido]methyl}-1-methylpyrrolidine-3-carboxylic acid	423.44 g/mol	Benzodioxolyl, cyanophenyl, pyrrolidine	Not specified	62% yield, 99% purity
4-((4-(2-carboxyethyl)phenyl)thio)-1-((6-chloro-1,3-benzodioxol-5-yl)methyl)-2-isopropyl-1H-imidazole-5-carboxaldehyde	505.95 g/mol	Chlorobenzodioxolyl, imidazole, thioether	Endothelin antagonist	N/A

Key Observations :

• Sulfur Linkage : The sulfide bridge in the target compound contrasts with the thioether linkage in the imidazole derivative from Example 2 , which may alter conformational flexibility and electronic properties.
• Biological Activity: While SB431542 acts as a TGF-β inhibitor , and the imidazole derivative from Example 2 functions as an endothelin antagonist , the target compound’s activity remains underexplored.

Crystallographic and Conformational Analysis

• Structural Characterization : Tools like SHELX and ORTEP-3 are widely used for crystallographic refinement of benzodioxol derivatives. For example, the conformational analysis of pyrrolidine rings in related compounds could inform predictions about the target molecule’s puckering dynamics, as defined by Cremer and Pople’s ring puckering coordinates .